Cas no 59431-49-1 (4H-1-Benzopyran-4-one, 3-[3-(1-naphthalenyl)-3-oxo-1-propenyl]-)

• Product Name: 4H-1-Benzopyran-4-one, 3-[3-(1-naphthalenyl)-3-oxo-1-propenyl]-
• CAS No: 59431-49-1
• MF: C₂₂H₁₄O₃
• MW: 326.344766139984
• CID: 338673
• PubChem ID: 71442938
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 3-[3-(1-naphthalenyl)-3-oxo-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-[3-(1-naphthalenyl)-3-oxo-1-propenyl]-
• 3-(3-naphthalen-1-yl-3-oxoprop-1-enyl)chromen-4-one
• 3-[3-(Naphthalen-1-yl)-3-oxoprop-1-en-1-yl]-4H-1-benzopyran-4-one
• 59431-49-1
• DTXSID70851788

• Inchi： 1S/C22H14O3/c23-20(18-10-5-7-15-6-1-2-8-17(15)18)13-12-16-14-25-21-11-4-3-9-19(21)22(16)24/h1-14H
• InChI Key： COZLANRKROFUMK-UHFFFAOYSA-N
• SMILES： O1C=C(C=CC(C2=CC=CC3C=CC=CC2=3)=O)C(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 326.09432
• Monoisotopic Mass: 326.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37